[3-({6-[(2-Methylacryloyl)oxy]hexyl}oxy)-3-oxopropyl]phosphonic acid

• CAS No.: 141451-38-9
• Molecular Formula: C13H23O7P
• Molecular Weight: 322.29 g/mol
• IUPAC Name: [3-[6-(2-methylprop-2-enoyloxy)hexoxy]-3-oxopropyl]phosphonic acid
• InChI: InChI=1S/C13H23O7P/c1-11(2)13(15)20-9-6-4-3-5-8-19-12(14)7-10-21(16,17)18/h1,3-10H2,2H3,(H2,16,17,18)
• InChI Key: VDLQZUKISYFYHE-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C(=O)OCCCCCCOC(=O)CCP(=O)(O)O

Description

• “[3-({6-[(2-Methylacryloyl)oxy]hexyl}oxy)-3-oxopropyl]phosphonic acid” is a complex compound with a unique structure. Let’s break it down:
  • The core structure consists of a phosphonic acid group (–PO₃H₂) attached to a three-carbon chain.
  • The chain contains an ester group (–OCOCH₃) and a hexyl group (–C₆H₁₃).
  • The hexyl group further bears an acryloyl (prop-2-enoyl) moiety (–CH₂=CH–CO–CH₃).
• This compound has applications in various fields due to its intriguing structure and properties.

Preparation Methods

• Synthetic routes for this compound involve the combination of different functional groups.
• One potential method is the Suzuki–Miyaura coupling , a widely-used transition metal-catalyzed carbon–carbon bond-forming reaction . In this process:
  • An aryl or vinyl boron reagent reacts with an aryl or vinyl halide in the presence of a palladium catalyst.
  • The boron reagent can be tailored for specific conditions, and transmetalation plays a crucial role in the mechanism.
• Industrial production methods may vary, but the Suzuki–Miyaura route is a promising starting point.

Chemical Reactions Analysis

• This compound can undergo various reactions:

  Oxidation: It may be oxidized at the phosphorus center.

  Substitution: The ester group can be substituted.

  Hydrolysis: The phosphonic acid group can undergo hydrolysis.

• Common reagents include palladium catalysts, boron reagents, and halides.
• Major products depend on the specific reaction conditions.

Scientific Research Applications

Chemistry: Used as a building block for designing novel materials.

Biology: Investigated for its potential as a bioactive compound.

Medicine: Explored for its pharmacological properties.

Industry: Employed in polymer synthesis and surface modification.

Mechanism of Action

• The compound’s effects likely involve interactions with cellular components.
• Molecular targets may include enzymes, receptors, or signaling pathways.
• Further research is needed to elucidate the precise mechanism.

Comparison with Similar Compounds

• Similar compounds include other phosphonic acids, esters, and acryloyl derivatives.
• The uniqueness lies in the combination of these functional groups.